Origin of the asymmetric induction in metallosalen-catalyzed reactions of aldehydes†

Chemical Communications Pub Date: 2009-10-07 DOI: 10.1039/B910473A

Abstract

This study investigates, experimentally and computationally, the role played by the structure of the diamine moiety of salen chromium complexes in determining the catalyst conformational equilibrium and, in consequence, the direction of asymmetric induction in metallosalen-catalyzed reactions of aldehydes.

Graphical abstract: Origin of the asymmetric induction in metallosalen-catalyzed reactions of aldehydes
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